4'-Cyano-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone

• IUPAC Name: 4-[4-(5,5-dimethyl-1,3-dioxan-2-yl)butanoyl]benzonitrile
• InChI: InChI=1S/C17H21NO3/c1-17(2)11-20-16(21-12-17)5-3-4-15(19)14-8-6-13(10-18)7-9-14/h6-9,16H,3-5,11-12H2,1-2H3
• InChI Key: CDTSOEKCKVCGCS-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(OC1)CCCC(=O)C2=CC=C(C=C2)C#N)C
• Molecular Formula: C17H21NO3
• DSSTOX Substance ID: DTXSID80646046
• Molecular Weight: 287.35 g/mol
• CAS No.: 898756-76-8

Description

4'-Cyano-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone is a useful research compound. Its molecular formula is C17H21NO3 and its molecular weight is 287.35 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodology and Chemical Reactions

• Reaction of 4,4-Dimethyl-1,3-dioxane with Dinitriles : Research demonstrates the synthetic utility of dioxane derivatives in producing compounds that can be hydrolyzed to give amino alcohols, highlighting potential pathways for synthesizing bioactive molecules or intermediates in organic synthesis (Kuznetsov et al., 2001).

• Ultrasonically Assisted N-Cyanoacylation : This study explores the use of ultrasonication as an efficient and eco-friendly method for N-cyanoacylation, leading to the synthesis of cyanoacetamide derivatives, including benzophenone derivatives. The application of ultrasonication shows promise in enhancing reaction yields and purities, which could be relevant for the synthesis of compounds similar to the one of interest (Almarhoon et al., 2020).

• Synthesis and Application in Plastic Solar Cells : A study on the synthesis of oligophenylenevinylenes using monomers, including a dioxane derivative, demonstrates the application of these compounds in the development of photovoltaic cells. This suggests potential use in materials science and renewable energy research (Jørgensen & Krebs, 2005).

Potential Biological Activities

• Antimicrobial Activities of Cyano-NNO-azoxy Pyrazole Derivatives : Although this study does not directly involve the specific compound , it illustrates the antimicrobial potential of cyano-containing molecules. The presence of the cyano function was deemed essential for activity, suggesting that structurally related compounds might also possess bioactivity (Boschi et al., 2011).

Advanced Materials and Chemical Synthesis

• Crystal Structures of Butyrate and 1,3-Dioxane Derivatives : The study on the synthesis and characterization of butyrate and dioxane derivatives, including crystal structure determination, contributes to the understanding of molecular architectures and could inform the design of new materials or compounds with specific properties (Jebas et al., 2013).